{1-[3-(2,3-Dimethylphenoxy)propyl]benzimidazol-2-yl}methan-1-ol

• IUPAC Name: [1-[3-(2,3-dimethylphenoxy)propyl]benzimidazol-2-yl]methanol
• InChI: InChI=1S/C19H22N2O2/c1-14-7-5-10-18(15(14)2)23-12-6-11-21-17-9-4-3-8-16(17)20-19(21)13-22/h3-5,7-10,22H,6,11-13H2,1-2H3
• InChI Key: QGLDSVKGYUPXFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCCCN2C3=CC=CC=C3N=C2CO)C
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

{1-[3-(2,3-Dimethylphenoxy)propyl]benzimidazol-2-yl}methan-1-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The compound is a benzimidazole derivative that has been synthesized using different methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Photoreactions of Benzimidazole Derivatives

Photoreactions involving benzimidazole derivatives, such as the study of 2-(4-thiazolyl)-1H-benzimidazole (thiabendazole) in the presence of singlet oxygen, highlight the photolysis products and potential reaction mechanisms. This research provides insight into the photochemical behavior of benzimidazole compounds, which could be related to or provide insight into the applications of "{1-[3-(2,3-Dimethylphenoxy)propyl]benzimidazol-2-yl}methan-1-ol" (Mahran, Sidky, & Wamhoff, 1983).

Liquid Phase Behavior Studies

Investigations into the liquid phase behavior of ionic liquids with various organic solvents and water provide fundamental understanding of solubility and miscibility, which could be relevant for solvent selection in reactions involving "{1-[3-(2,3-Dimethylphenoxy)propyl]benzimidazol-2-yl}methan-1-ol" (Domańska & Marciniak, 2007).

Synthesis and Structure of Novel Compounds

Research on the synthesis and structure of benzimidazo[1,2-c][1,2,3]thiadiazoles showcases the creation of novel ring systems, potentially offering a new perspective on synthesizing related compounds to "{1-[3-(2,3-Dimethylphenoxy)propyl]benzimidazol-2-yl}methan-1-ol" and understanding their structural characteristics (Tumkevičius et al., 2003).

Metal Complex Formation and Enzymatic Inhibition Studies

The formation of metal complexes with benzimidazole derivatives and their potential in enzymatic inhibition and solubilization studies point to applications in material science and biochemistry. For example, benzimidazole derivatives forming complexes with transition metals demonstrate antioxidative properties and inhibitory activity against various enzymes (Taj et al., 2020).

Spectroscopic and Magnetic Studies

Spectroscopic and magnetic studies of compounds related to benzimidazole derivatives, including copper(II) acetate reactions, provide insights into the electronic and structural properties of these compounds, which could inform further applications of "{1-[3-(2,3-Dimethylphenoxy)propyl]benzimidazol-2-yl}methan-1-ol" in materials science and coordination chemistry (Mansour, 2013).